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Compound of Interest

Compound Name: 3-Fluoropropan-1-ol

Cat. No.: B147108 Get Quote

Answering the critical need for clear, actionable safety information, this Technical Support

Center guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for the safe handling and storage of 3-Fluoropropan-1-ol (CAS No:

462-43-1). As a Senior Application Scientist, my objective is to present this information not

merely as a set of rules, but as a system of best practices grounded in scientific principles,

ensuring both personal safety and experimental integrity.

Disclaimer
This guide is intended for informational purposes for trained professionals. It is not a substitute

for a comprehensive, site-specific risk assessment, which must be conducted before any work

begins. Always consult the most current Safety Data Sheet (SDS) provided by your supplier

and adhere to all institutional and regulatory guidelines.

Section 1: Chemical Profile & Key Hazards
3-Fluoropropan-1-ol is a fluorinated organic building block used in various research and

development applications. While its utility is significant, it possesses a distinct hazard profile

that necessitates careful handling.
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Property Value Source

CAS Number 462-43-1 [1][2][3]

Molecular Formula C₃H₇FO [1][2][3]

Molecular Weight 78.09 g/mol [1][3]

Appearance
Solid or liquid (low melting

point)
[1][2]

Boiling Point ~127.8 °C at 760 mmHg [2]

Flash Point ~38.5 °C [2]

Density ~0.963 g/cm³ [2]

GHS Hazard Classification Summary: This chemical is classified as hazardous. The primary

concerns are its toxicity if swallowed, its potential to cause serious skin and eye irritation, and

its flammability.[1][3]

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1][3][4]

H318/H319: Causes serious eye damage/irritation.[1][3][4]

H335: May cause respiratory irritation.[3][4]

H226: Flammable liquid and vapor.[3][5][6]

H412: Harmful to aquatic life with long lasting effects.[1]

Section 2: Frequently Asked Questions (FAQs) for
Routine Handling & Storage
This section addresses common queries to ensure safe and compliant day-to-day laboratory

operations.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://www.echemi.com/sds/333-trifluoro-1-propanol-pid_Seven15390.html
https://pubchem.ncbi.nlm.nih.gov/compound/68042
https://store.apolloscientific.co.uk/storage/msds/PC6864_msds.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2100/2101-3-11.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds002969
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q1: What are the primary hazards I should be concerned about when working with 3-
Fluoropropan-1-ol?

A: The three primary hazard categories are:

Acute Toxicity: It is toxic if ingested.[1] The causality lies in its potential to interfere with

metabolic processes. Extreme care must be taken to avoid ingestion, which includes

prohibiting eating, drinking, or smoking in the laboratory.[7]

Irritation and Damage: The compound can cause significant skin irritation and serious eye

damage.[1][4] This is due to its chemical reactivity with biological tissues. Direct contact must

be avoided at all times through the use of appropriate Personal Protective Equipment (PPE).

Flammability: With a flash point of approximately 38.5 °C, it is a flammable liquid.[2] Vapors

can form explosive mixtures with air and may travel to an ignition source and flash back.[8]

Therefore, all work should be conducted away from open flames, sparks, and hot surfaces.

[6][8]

Q2: What Personal Protective Equipment (PPE) is mandatory for handling this chemical?

A: A multi-layered PPE approach is required to create a reliable barrier against exposure.
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PPE Category Specification Rationale & Source

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

irritation. Always check the

glove manufacturer's

compatibility chart.[4][8]

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To protect against splashes,

which can cause serious eye

damage. Standard safety

glasses are insufficient.[4]

Skin/Body Protection
Flame-retardant laboratory

coat and closed-toe shoes.

To protect skin from accidental

contact and provide a layer of

protection in case of a small

fire.[4][7]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood.

To prevent inhalation of

vapors, which may cause

respiratory tract irritation.[4][7]

[8]

Q3: What are the ideal storage conditions for 3-Fluoropropan-1-ol?

A: Proper storage is a critical control measure to maintain chemical stability and prevent

hazardous situations.

Location: Store in a cool, dry, and well-ventilated area specifically designated for flammable

and toxic chemicals.[4][5][8] A refrigerator is often recommended.[2]

Container: Keep the container tightly closed to prevent the escape of flammable vapors and

protect from moisture.[4][6][8] Ensure the original container is used and properly labeled.

Security: The substance should be stored in a locked cabinet or area to restrict access to

authorized personnel only.[4][5][8]

Segregation: Store away from incompatible materials.

Q4: What materials are incompatible with 3-Fluoropropan-1-ol?
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A: Incompatible materials pose a risk of vigorous, uncontrolled reactions that can generate

heat, pressure, or toxic fumes. Avoid storing or mixing 3-Fluoropropan-1-ol with:

Strong Oxidizing Agents: Can lead to fire or explosion.

Acids: May cause a reaction.[9]

Q5: How should I properly dispose of waste containing 3-Fluoropropan-1-ol?

A: All waste, including the chemical itself, contaminated absorbents from spills, and empty

containers, must be treated as hazardous waste.[5]

Collect waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Dispose of the contents and the container through an authorized hazardous waste disposal

facility, strictly following all local, state, and federal regulations.[5][8][10]

Section 3: Troubleshooting Guide: Emergency
Procedures & Spill Response
This guide provides structured responses to specific emergency scenarios. Act calmly and

deliberately, prioritizing personal safety.

Scenario 1: Accidental Exposure
What should I do if the chemical gets on my skin or clothes?

Immediate Action: Go to the nearest safety shower.

Remove Clothing: Immediately take off all contaminated clothing, including footwear.[5][11]

Wash: Flush the affected skin and hair with large amounts of running water (and soap, if

available) for at least 15 minutes.[5][8][12]

Seek Medical Attention: Get medical advice if skin irritation develops or persists.[4][5][8]
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Decontaminate: Contaminated clothing must be washed thoroughly before reuse.[4][5]

What should I do in case of eye contact?

Immediate Action: Proceed immediately to the nearest eyewash station.

Flush Eyes: Hold eyelids apart and rinse cautiously and thoroughly with fresh running water

for at least 15 minutes.[5][8][13]

Remove Contact Lenses: If present and easy to do, remove contact lenses after the initial

flush and continue rinsing.[5][8]

Seek Immediate Medical Attention: Eye exposure requires prompt professional medical

evaluation without delay.[5]

What if I accidentally inhale the vapors?

Move to Fresh Air: Immediately remove the affected person from the contaminated area to

fresh air.[5][8][12]

Rest: Lay the person down and keep them warm and at rest in a position comfortable for

breathing.[5][8]

Monitor Breathing: If breathing is difficult or has stopped, trained personnel should provide

artificial respiration.[8][12]

Seek Medical Attention: Call a physician or poison center if the person feels unwell.[4][8]

What is the first aid procedure for ingestion?

Immediate Action: Ingestion is a medical emergency. Call a POISON CENTER or doctor

immediately.[4][5]

Rinse Mouth: Clean the mouth with water.[4][5][13]

Do NOT Induce Vomiting: This can cause further damage.[13]
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Provide Information: Be ready to provide the chemical name and SDS to emergency

responders.

Scenario 2: Chemical Spill
A chemical spill requires a systematic response to contain the hazard and mitigate exposure.

The logical workflow below outlines the decision-making process. For a detailed cleanup

protocol, see Appendix A.

Scenario 3: Improper Storage Discovered
What do I do if I find a leaking or damaged container of 3-Fluoropropan-1-ol?

Assess and Secure: Cordon off the area and inform others. Ensure the area is well-ventilated

and there are no ignition sources nearby.

Wear PPE: Don the appropriate PPE, including respiratory protection if vapors are

significant.

Contain: If safe to do so, place the leaking container into a larger, compatible, and sealable

secondary container.

Clean Up: Treat any released material as a spill and follow the procedure in Appendix A.

Report: Report the incident to your lab supervisor or Environmental Health & Safety (EHS)

department.

Section 4: Appendices
Appendix A: Detailed Experimental Protocol for Spill
Cleanup
This protocol is for small, manageable spills (typically <100 mL) by trained laboratory

personnel. For large spills, evacuate the area and contact your institution's emergency

response team.

Pre-requisites:
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You are trained in spill cleanup procedures.

You have a spill kit readily available.

You are wearing the full, mandatory PPE.

Methodology:

Alert & Secure (Assess): Alert personnel in the immediate area.[14] Remove all ignition

sources and increase ventilation by opening the fume hood sash.[5][8][14]

Contain (Stop the Spread): Use an inert absorbent material like vermiculite, sand, or a

commercial spill pillow to create a dike around the spill's outer edge to prevent it from

spreading.[5][7][15]

Absorb (Clean Up): Gently apply more absorbent material starting from the outside and

working inward to cover the spill.[15][16] Allow a few minutes for the material to be fully

absorbed.[16]

Collect Waste (Dispose): Using non-sparking tools (e.g., plastic dustpan and brush), carefully

collect all the absorbed material.[8][15] Place it into a heavy-duty plastic bag or a designated,

sealable hazardous waste container.[5][16]

Decontaminate: Wipe the spill area with a cloth or paper towels, then clean the area with

soap and water.[5][14] Place all cleaning materials into the same hazardous waste container.

Package & Label: Securely seal the waste container. Attach a properly completed hazardous

waste label.[15]

Dispose & Restock: Arrange for disposal through your institution's EHS office.[16] Restock

your spill kit immediately.[16]

Document: Report the spill to your supervisor or EHS department as required by your

institution's policy.[15]

Appendix B: Visual Workflows
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The following diagram illustrates the logical decision-making and action process for responding

to a chemical spill.

Phase 1: Immediate Response

Phase 2: Action

Phase 3: Post-Cleanup

Spill Discovered

Assess Situation
(Size, Location, Hazard)

Alert Area Personnel

Spill is Small &
Known Hazard

EVACUATE AREA
Call Emergency Response

Spill is Large,
Unknown, or
High Hazard

Don Appropriate PPE

Remove Ignition Sources
Increase Ventilation

Contain Spill
(Absorbent Dike)

Absorb & Clean Up
(See Protocol)

Package & Label
Hazardous Waste

Arrange for Waste Disposal

Restock Spill Kit

Report Incident
(Supervisor/EHS)
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Caption: Spill Response Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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